molecular formula C24H23N3O4S B2429892 N-benzyl-2-{3-[(4-ethoxyphenyl)methyl]-2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl}acetamide CAS No. 1252911-26-4

N-benzyl-2-{3-[(4-ethoxyphenyl)methyl]-2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl}acetamide

Cat. No. B2429892
CAS RN: 1252911-26-4
M. Wt: 449.53
InChI Key: YFFNTVOZSRTJNP-UHFFFAOYSA-N
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Description

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound include its molecular weight, solubility, melting point, boiling point, and more. Unfortunately, the specific physical and chemical properties of “N-benzyl-2-{3-[(4-ethoxyphenyl)methyl]-2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl}acetamide” are not provided in the available sources .

Scientific Research Applications

Synthesis and Biological Activities

Research has focused on the synthesis and evaluation of thieno[3,2-d]pyrimidine derivatives and related compounds for their potential anti-inflammatory, analgesic, and anticancer activities. These compounds are synthesized through various chemical reactions involving key intermediates and are tested for their biological activities, including inhibitory effects on cyclooxygenase (COX) enzymes and cancer cell growth inhibition. For example, compounds with modifications on the thieno[3,2-d]pyrimidine scaffold have shown significant inhibitory activity on COX-2 selectivity, with notable analgesic and anti-inflammatory activities. This suggests their potential as lead compounds for the development of new therapeutic agents (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Anticancer Potential

Several studies have been dedicated to exploring the anticancer potential of thieno[3,2-d]pyrimidine derivatives. These compounds have been tested against various cancer cell lines, demonstrating growth inhibition effects. The structural modifications on these compounds aim to enhance their selectivity and efficacy as anticancer agents. For instance, specific derivatives showed appreciable cancer cell growth inhibition against multiple cancer cell lines, highlighting their potential in cancer therapy (Al-Sanea, Parambi, Shaker, Elsherif, Elshemy, Bakr, Al-Warhi, Gamal, & Abdelgawad, 2020).

Antimicrobial and Antituberculosis Activity

Compounds based on the thieno[3,2-d]pyrimidine structure have also been investigated for their antimicrobial and antituberculosis activities. New derivatives have been synthesized and evaluated for their efficacy against a range of bacterial and fungal pathogens, as well as Mycobacterium tuberculosis. The research indicates that these compounds can serve as promising candidates for the development of new antimicrobial and antituberculosis drugs (Soni & Patel, 2017).

Dual Inhibitors of Enzymes

The design and synthesis of thieno[3,2-d]pyrimidine derivatives as dual inhibitors of key enzymes such as thymidylate synthase (TS) and dihydrofolate reductase (DHFR) have been a significant area of research. These compounds exhibit potent inhibitory activities against both enzymes, making them potential antitumor agents. The dual inhibition mechanism enhances the therapeutic efficacy and can overcome resistance mechanisms to traditional chemotherapy (Gangjee, Li, Kisliuk, Cody, Pace, Piraino, & Makin, 2009).

Crystal Structure Analysis

The investigation of the crystal structures of thieno[3,2-d]pyrimidine derivatives provides insights into their molecular conformations and the basis for their biological activities. Understanding the structural characteristics of these compounds is crucial for rational drug design, allowing for the optimization of their biological properties (Subasri, Timiri, Barji, Jayaprakash, Vijayan, & Velmurugan, 2016).

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with biological systems to produce its effects. Unfortunately, the mechanism of action for “N-benzyl-2-{3-[(4-ethoxyphenyl)methyl]-2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl}acetamide” is not detailed in the available sources .

Safety and Hazards

Information about the safety and hazards of a compound is crucial for handling and storage. Unfortunately, specific safety and hazard information for “N-benzyl-2-{3-[(4-ethoxyphenyl)methyl]-2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl}acetamide” is not available in the retrieved sources .

properties

IUPAC Name

N-benzyl-2-[3-[(4-ethoxyphenyl)methyl]-2,4-dioxo-4a,7a-dihydrothieno[3,2-d]pyrimidin-1-yl]acetamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C24H25N3O4S/c1-2-31-19-10-8-18(9-11-19)15-27-23(29)22-20(12-13-32-22)26(24(27)30)16-21(28)25-14-17-6-4-3-5-7-17/h3-13,20,22H,2,14-16H2,1H3,(H,25,28)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

FOELCOWTIISTGF-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCOC1=CC=C(C=C1)CN2C(=O)C3C(C=CS3)N(C2=O)CC(=O)NCC4=CC=CC=C4
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C24H25N3O4S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

451.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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